Cas no 2418674-58-3 ((9H-fluoren-9-yl)methyl 4-(3-azido-5-iodo-2,4-dimethylphenyl)methylpiperazine-1-carboxylate)
(9H-fluoren-9-yl)methyl 4-(3-azido-5-iodo-2,4-dimethylphenyl)methylpiperazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- (9H-fluoren-9-yl)methyl 4-[(3-azido-5-iodo-2,4-dimethylphenyl)methyl]piperazine-1-carboxylate
- 2418674-58-3
- EN300-26630912
- (9H-fluoren-9-yl)methyl 4-(3-azido-5-iodo-2,4-dimethylphenyl)methylpiperazine-1-carboxylate
-
- Inchi: 1S/C28H28IN5O2/c1-18-20(15-26(29)19(2)27(18)31-32-30)16-33-11-13-34(14-12-33)28(35)36-17-25-23-9-5-3-7-21(23)22-8-4-6-10-24(22)25/h3-10,15,25H,11-14,16-17H2,1-2H3
- InChI Key: GJXUWJZJIFKKJD-UHFFFAOYSA-N
- SMILES: IC1C(C)=C(C(C)=C(C=1)CN1CCN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1)N=[N+]=[N-]
Computed Properties
- Exact Mass: 593.12877g/mol
- Monoisotopic Mass: 593.12877g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 36
- Rotatable Bond Count: 6
- Complexity: 792
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.9
- Topological Polar Surface Area: 47.1Ų
(9H-fluoren-9-yl)methyl 4-(3-azido-5-iodo-2,4-dimethylphenyl)methylpiperazine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26630912-1.0g |
(9H-fluoren-9-yl)methyl 4-[(3-azido-5-iodo-2,4-dimethylphenyl)methyl]piperazine-1-carboxylate |
2418674-58-3 | 95.0% | 1.0g |
$0.0 | 2025-03-20 | |
| Enamine | EN300-26630912-1g |
(9H-fluoren-9-yl)methyl 4-[(3-azido-5-iodo-2,4-dimethylphenyl)methyl]piperazine-1-carboxylate |
2418674-58-3 | 1g |
$0.0 | 2023-09-12 |
(9H-fluoren-9-yl)methyl 4-(3-azido-5-iodo-2,4-dimethylphenyl)methylpiperazine-1-carboxylate Related Literature
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
Additional information on (9H-fluoren-9-yl)methyl 4-(3-azido-5-iodo-2,4-dimethylphenyl)methylpiperazine-1-carboxylate
Introduction to (9H-fluoren-9-yl)methyl 4-(3-azido-5-iodo-2,4-dimethylphenyl)methylpiperazine-1-carboxylate (CAS No. 2418674-58-3)
Chemical research has been instrumental in the development of novel compounds that exhibit significant potential in pharmaceutical applications. One such compound, (9H-fluoren-9-yl)methyl 4-(3-azido-5-iodo-2,4-dimethylphenyl)methylpiperazine-1-carboxylate, identified by its CAS number 2418674-58-3, has garnered attention due to its unique structural features and promising biological activities. This compound belongs to a class of molecules that integrate multiple pharmacophoric elements, making it a valuable candidate for further investigation in drug discovery.
The molecular structure of (9H-fluoren-9-yl)methyl 4-(3-azido-5-iodo-2,4-dimethylphenyl)methylpiperazine-1-carboxylate is characterized by a fluorene core linked to a piperazine moiety through an ester group. The presence of azido and iodo substituents on the aromatic ring introduces additional functional groups that can participate in various chemical reactions, enhancing the compound's versatility in synthetic chemistry. This structural complexity suggests potential interactions with biological targets, making it an attractive scaffold for medicinal chemistry.
Recent advancements in chemical biology have highlighted the importance of multitargeted compounds in addressing complex diseases. The combination of a fluorene group, known for its stability and fluorescence properties, with a piperazine ring, which is frequently found in bioactive molecules, provides a rationale for exploring its pharmacological profile. The azido and iodo substituents further expand the possibilities for derivatization, allowing researchers to fine-tune the compound's properties for specific therapeutic applications.
In the realm of drug discovery, the development of novel scaffolds is crucial for overcoming resistance and improving treatment efficacy. The structural features of (9H-fluoren-9-yl)methyl 4-(3-azido-5-iodo-2,4-dimethylphenyl)methylpiperazine-1-carboxylate make it a promising candidate for further exploration. Its ability to interact with multiple targets suggests potential applications in treating conditions such as cancer, neurological disorders, and inflammatory diseases. Current research is focused on evaluating its binding affinity to various receptors and enzymes to identify potential therapeutic pathways.
The synthesis of this compound involves multiple steps, each requiring precise control to ensure high yield and purity. The introduction of the azido group at the 3-position and the iodo group at the 5-position of the aromatic ring are critical steps that require careful optimization. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve these transformations efficiently. These methods not only enhance the synthetic route but also improve the overall quality of the final product.
One of the most exciting aspects of this compound is its potential as a tool compound in biochemical research. The presence of both azido and iodo groups allows for facile modification through click chemistry and other functionalization strategies. This flexibility makes it an excellent candidate for developing probes and inhibitors targeting specific biological pathways. Researchers are exploring its use in high-throughput screening assays to identify new drug candidates and understand disease mechanisms.
The pharmacological evaluation of (9H-fluoren-9-yl)methyl 4-(3-azido-5-iodo-2,4-dimethylphenyl)methylpiperazine-1-carboxylate is ongoing and has revealed several promising activities. Initial studies suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to cancer progression. Additionally, its ability to cross the blood-brain barrier makes it a candidate for treating neurological disorders. Further preclinical studies are necessary to fully elucidate its therapeutic potential and safety profile.
The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. The synthesis and characterization of compounds like (9H-fluoren-9-yl)methyl 4-(3-azido-5-iodo-2,4-dimethylphenyl)methylpiperazine-1-carboxylate exemplify this collaborative approach. By integrating structural biology, computational modeling, and experimental validation, researchers can accelerate the discovery process and bring new treatments to patients more quickly.
In conclusion, (9H-fluoren-9-ylmethyl 4-(3-azido-5-iodo-2,4-dimethylphenyl)methylpiperazine-1-carboxylate) (CAS No.2418674-58-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in drug discovery efforts. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in developing innovative treatments for various diseases.
2418674-58-3 ((9H-fluoren-9-yl)methyl 4-(3-azido-5-iodo-2,4-dimethylphenyl)methylpiperazine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)